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Compound of Interest

Compound Name: SKF 106760

Cat. No.: B1681685 Get Quote

Clarification on SKF 106760: "SKF 106760" is likely a product designation for a bearing or a

related mechanical component. As an article, a bearing itself does not have a Safety Data

Sheet (SDS). The primary chemical exposure risk during handling, installation, and

maintenance of bearings arises from the lubricants (greases and oils) used. Therefore, this

guidance focuses on the safe handling of both the bearing as a physical object and the

associated chemical lubricants.

This document provides essential, immediate safety and logistical information, including

operational and disposal plans for researchers, scientists, and drug development professionals

who may be working with industrial components such as bearings in laboratory equipment.

Personal Protective Equipment (PPE) for Handling
Bearings and Lubricants
When handling industrial bearings and their associated lubricants, a risk assessment should be

conducted to determine the appropriate level of personal protective equipment. The following

table summarizes the recommended PPE based on typical hazards associated with SKF

lubricants.
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Hazard Category Task
Recommended Personal

Protective Equipment (PPE)

Physical Hazards
Handling, installation, and

removal of bearings.

- Hand Protection: Wear clean,

talc-free gloves to prevent cuts

from sharp edges and to

protect the bearing from

corrosion caused by

perspiration and contaminants.

[1][2] - Eye Protection: Safety

glasses are recommended to

protect against projectiles in

case of accidental impact.

Chemical Hazards
Application of lubricants

(grease/oil) to bearings.

- Hand Protection: Chemical-

resistant gloves (e.g., Nitrile

rubber) are essential to

prevent skin contact with

lubricants.[1] - Eye/Face

Protection: Wear safety

goggles if there is a risk of

splashing lubricant. -

Respiratory Protection:

Generally not required under

well-ventilated conditions. If

vapors or mists are generated,

a self-contained breathing

apparatus may be necessary. -

Protective Clothing: Wear

appropriate protective clothing

to prevent skin exposure.

Emergency Situations Accidental spills or fire

involving lubricants.

- For Spills: For non-

emergency personnel, wear

gloves and safety goggles. For

emergency responders, a

protective suit is

recommended. - For Fires:

Wear a Self-Contained
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Breathing Apparatus (SCBA)

and a chemical protection suit

where personal contact is

likely.

Operational Plans: Step-by-Step Guidance for Safe
Handling
2.1. Receiving and Storage:

Bearings:

Inspect the packaging for any damage upon arrival.

Store bearings in their original packaging in a clean, dry, and temperature-controlled

environment to prevent corrosion and contamination.[1]

Avoid storing bearings in areas with high humidity or where they may be exposed to

corrosive gases.

Lubricants:

Store lubricants in tightly closed original containers.

Keep them away from direct sunlight and heat sources.

Store separately from strong oxidizers, strong acids, and strong alkalis.

Ensure storage areas are well-ventilated.

2.2. Handling and Installation:

Preparation:

Ensure the work area is clean and free of contaminants like dust and moisture.[2][3]
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Use proper, clean, and well-maintained tools specifically designed for bearing installation.

[2][3]

Wash and dry hands thoroughly before handling the bearing. Wear clean, lint-free gloves.

[1][2]

Lubricant Application:

Consult the equipment manufacturer's instructions for the correct type and amount of

lubricant.

Apply the lubricant using clean tools to avoid contamination.

Installation:

Follow the specific mounting instructions provided by SKF or the equipment manufacturer.

Apply force only to the ring being press-fitted to avoid damaging the rolling elements.

Never strike the bearing directly with a hard object.[1]

2.3. Experimental Workflow for Handling SKF 106760
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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